Cas no 2034343-75-2 (6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}quinoline)

• Product Name: 6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}quinoline
• CAS No: 2034343-75-2
• MF: C₁₉H₁₆F₃N₅O
• MW: 387.35845375061
• CID: 5350266
• Update Time: 2023-11-21

6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}quinoline Chemical and Physical Properties

Names and Identifiers

• quinolin-6-yl(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
• quinolin-6-yl-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• 6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}quinoline

• Inchi： 1S/C19H16F3N5O/c20-19(21,22)16-11-17(25-12-24-16)26-6-8-27(9-7-26)18(28)14-3-4-15-13(10-14)2-1-5-23-15/h1-5,10-12H,6-9H2
• InChI Key： WXRDYZKNYVVHPA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C(C2C=CC3C(=CC=CN=3)C=2)=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 552
• XLogP3: 2.8
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides